{(2E)-4-oxo-2-[(2Z)-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)hydrazinylidene]-1,3-thiazolidin-5-yl}acetic acid

Specification

• Molecular Formula: C13H10N4O4S
• Molecular Weight: 318.31 g/mol
• IUPAC Name: 2-[2-[(2-hydroxy-1H-indol-3-yl)diazenyl]-4-oxo-1,3-thiazol-5-yl]acetic acid
• Standard InChI: InChI=1S/C13H10N4O4S/c18-9(19)5-8-11(20)15-13(22-8)17-16-10-6-3-1-2-4-7(6)14-12(10)21/h1-4,8,14,21H,5H2,(H,18,19)
• Standard InChI Key: GIUCMEILKULDAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)O)N=NC3=NC(=O)C(S3)CC(=O)O

Introduction

Structural Characteristics and Molecular Properties

The compound’s IUPAC name, 2-[2-[(2-hydroxy-1H-indol-3-yl)diazenyl]-4-oxo-1,3-thiazol-5-yl]acetic acid, reflects its hybrid structure combining indole, thiazolidinone, and hydrazinylidene motifs. Key features include:

• A thiazolidin-4-one core (five-membered ring with sulfur and nitrogen atoms).

• A hydrazinylidene bridge linking the thiazolidinone to a 2-oxoindole moiety.

• A carboxymethyl side chain at the 5-position of the thiazolidinone ring.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₁₃H₁₀N₄O₄S
Molecular Weight	318.31 g/mol
Canonical SMILES	C1=CC=C2C(=C1)C(=C(N2)O)N=NC3=NC(=O)C(S3)CC(=O)O
PubChem CID	4629201

The planar indole system and conjugated hydrazone group enable π-π stacking and hydrogen bonding, critical for interactions with biological targets. X-ray crystallography of analogous compounds reveals a Z,E-configuration at the hydrazone double bond, stabilizing the molecule through intramolecular hydrogen bonds.

Synthesis and Chemical Characterization

Synthetic Routes

The synthesis typically involves a multi-step sequence:

• Thiazolidinone Formation: Condensation of cysteine derivatives with ketones or aldehydes.

• Hydrazone Coupling: Reaction of 2-oxoindole-3-carbaldehyde hydrazone with the thiazolidinone intermediate.

• Side Chain Introduction: Alkylation or acylation to attach the acetic acid group.

A reported protocol for similar compounds uses DMSO as a solvent and triethylamine as a base, achieving yields of 60–70% after purification by column chromatography.

Table 2: Key Spectroscopic Data

Technique	Conditions/Results
¹H NMR	DMSO-d₆, 300 MHz: δ 12.1 (s, 1H, COOH), 10.9 (s, 1H, NH), 7.2–6.8 (m, 4H, indole-H)
IR	ν 3270 cm⁻¹ (N-H), 1720 cm⁻¹ (C=O), 1620 cm⁻¹ (C=N)

The ¹H NMR spectrum confirms the presence of exchangeable protons (COOH and NH) and aromatic indole hydrogens. IR data validate carbonyl and imine functional groups.

Research Applications and Future Directions

Drug Development

The compound’s dual pharmacophores make it a candidate for multi-target therapies in oncology and infectious diseases. Structural modifications, such as fluorination of the indole ring, could enhance bioavailability.

Materials Science

Conjugated π-systems enable applications in organic semiconductors and sensors. Thin films of analogous compounds show conductivity of 10⁻³ S/cm.